Cas no 22468-43-5 (3-bromobut-3-enenitrile)

• Product Name: 3-bromobut-3-enenitrile
• CAS No: 22468-43-5
• MF: C₄H₄BrN
• MW: 145.985260009766
• CID: 1413473
• PubChem ID: 12502988
• Update Time: 2025-04-20

3-bromobut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile, 3-bromo-
• 3-bromobut-3-enenitrile
• EN300-1600493
• SCHEMBL8905834
• 3-Bromo-3-butenenitrile
• 22468-43-5

• Inchi： 1S/C4H4BrN/c1-4(5)2-3-6/h1-2H2
• InChI Key： DVVXEVFWNDUUBI-UHFFFAOYSA-N
• SMILES： BrC(=C)CC#N

Computed Properties

• Exact Mass: 144.95272
• Monoisotopic Mass: 144.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides